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(Trimethoxysilyl)propyl]ethylenedia
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Cat. No.: B052321 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for N-[3-(Trimethoxysilyl)propyl]ethylenediamine (CAS No. 1760-24-3),

including personal protective equipment (PPE) recommendations, emergency procedures, and

disposal plans.

Hazard Identification and Personal Protective
Equipment
N-[3-(Trimethoxysilyl)propyl]ethylenediamine is a corrosive compound that can cause

serious eye damage, skin irritation, and respiratory irritation.[1][2][3] It may also cause an

allergic skin reaction.[2][3] The vapor of this chemical is harmful if inhaled, and it is toxic if it

comes into contact with skin or is swallowed.[4] Contact with moisture can liberate methanol,

which is a cumulative poison and can cause vision disturbances, including blindness.[1]

Therefore, strict adherence to PPE guidelines is critical.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Chemical splash goggles or a

face shield where splash

potential is high.[5]

To prevent severe eye irritation

and possible burns.[1]

Skin Protection

Wear appropriate protective

gloves (neoprene or nitrile

rubber) and clothing to prevent

skin exposure.[6][7]

To avoid skin irritation, possible

burns, and absorption through

the skin.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

[6] A NIOSH-certified

combination organic vapor-

amine gas (brown cartridge)

respirator is also

recommended.[7]

To prevent respiratory tract

irritation.[1][2]

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risks.

Handling:

Always work in a well-ventilated area or use local exhaust ventilation.[1][6]

Avoid contact with eyes, skin, and clothing.[1][6]

Ground and bond containers when transferring material to prevent static discharge.[1][6]

Do not breathe vapors or mist.[2][7]

Wash hands thoroughly after handling.[1][6]
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Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[1][8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep away from sources of ignition, heat, and flame.[1]

This material is moisture-sensitive; store under an inert atmosphere.[1][2]

Incompatible with acids and oxidizing agents.[2][6]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, holding eyelids open. Do

not allow the victim to rub or close their eyes.

Seek immediate medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[1][6]

Inhalation

Remove the victim from exposure to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6]
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Spill and Disposal Plan
In the event of a spill, and for routine disposal, the following procedures should be followed.

Spill Response:

Evacuate unnecessary personnel and eliminate all ignition sources.[4][7]

Ensure adequate ventilation.[1]

Wear appropriate PPE as outlined above.[9]

Absorb the spill with inert material such as vermiculite, sand, or earth.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1][9]

Do not expose the spill to water.[1]

Disposal:

This chemical must be disposed of as hazardous waste.[9]

Waste generators must comply with all applicable federal, state, and local hazardous

waste regulations to ensure complete and accurate classification and disposal.[1]

Do not dispose of it in sewers or public waters.[7]

Quantitative Safety Data
The following table summarizes key quantitative safety data for N-[3-
(Trimethoxysilyl)propyl]ethylenediamine.
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Parameter Value Source

LD50 Oral (Rat) 2,295 - 2,995 mg/kg [9][10]

LD50 Dermal (Rabbit) >2,000 mg/kg [10]

Flash Point 136 °C [9]

pH 10 (10g/l in H₂O at 20°C) [9]

Vapor Pressure 1.5 hPa at 20°C [9]

Relative Density 1.028 g/cm³ at 25°C [9]

Operational Workflow and Emergency Response
Diagrams
To ensure clarity and immediate understanding of procedures, the following diagrams illustrate

the safe handling workflow and emergency response logic.
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Safe Handling Workflow for N-[3-(Trimethoxysilyl)propyl]ethylenediamine
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Caption: Safe handling workflow diagram.
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Emergency Response for Accidental Exposure

Accidental Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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